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Compound of Interest

Compound Name: 3-Amino-6-methylpyridazine

Cat. No.: B091928 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Amino-6-methylpyridazine for

Research and Development

Introduction
3-Amino-6-methylpyridazine (CAS No: 18591-82-7) is a heterocyclic organic compound of

significant interest to the pharmaceutical and chemical industries. As a substituted pyridazine, it

serves as a crucial building block and intermediate in the synthesis of a wide array of novel

compounds with potential therapeutic activities, including antiviral, hypotensive, and anticancer

properties.[1]

Given its role in drug discovery and development, researchers, scientists, and laboratory

professionals will inevitably handle this compound. While it is a valuable reagent, its chemical

nature necessitates a thorough understanding of its potential hazards and the implementation

of rigorous safety protocols. This guide provides a comprehensive, in-depth overview of the

safety and handling precautions for 3-Amino-6-methylpyridazine, grounded in established

safety data and best laboratory practices. The objective is to empower scientific professionals

with the knowledge to mitigate risks, ensure personal safety, and maintain a secure research

environment.

Compound Identification and Physicochemical
Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b091928?utm_src=pdf-interest
https://www.benchchem.com/product/b091928?utm_src=pdf-body
https://www.benchchem.com/product/b091928?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB8156118_EN.htm
https://www.benchchem.com/product/b091928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A foundational element of safe handling is a clear understanding of the compound's identity

and physical characteristics. These properties influence storage, handling techniques, and

emergency response.

Property Value Source(s)

CAS Number 18591-82-7 [2][3]

Molecular Formula C₅H₇N₃ [2][4]

Molecular Weight 109.13 g/mol [2]

Synonyms
6-Methylpyridazin-3-amine, 6-

Methyl-3-pyridazinamine
[3][5]

Appearance Very dark red/brown solid [1][5]

Melting Point 222-223 °C [1]

Boiling Point 319 °C [1]

Density 1.155 g/cm³ [1]

Flash Point 173 °C [1]

Storage Temperature
Room Temperature; Keep in a

dark, dry place
[1]

Hazard Identification and Risk Assessment
3-Amino-6-methylpyridazine is classified under the Globally Harmonized System (GHS) with

specific warnings that dictate the necessary precautions.

GHS Classification
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Pictogram alt text

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[3][4]H319: Causes

serious eye irritation.[3][4]H335: May cause

respiratory irritation.[3][4]

Precautionary Statements

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P403+P233,

P405, P501

Toxicological Rationale and Risk Perspective
The GHS classification stems from the chemical reactivity of the amino and pyridazine

functional groups. As a solid, the primary route of exposure is through the inhalation of dust or

direct contact with skin and eyes.

Respiratory Irritation (H335): Fine particulates of the compound can be easily inhaled,

leading to irritation of the nasal passages, throat, and lungs.[3] The causality lies in the basic

nature of the amine group and the overall reactivity of the heterocyclic system, which can

disrupt respiratory tract tissues.

Skin and Eye Irritation (H315, H319): Direct contact can cause localized inflammation,

redness, and discomfort.[3] The compound can react with moisture on the skin or in the

eyes, leading to an irritating effect. Prolonged or repeated exposure may exacerbate this

condition.

Proactive Risk Assessment Workflow
A self-validating safety protocol begins with a systematic risk assessment. The goal is to

identify potential exposures and implement robust control measures before any experimental

work begins. This workflow ensures that risks are methodically addressed.
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Step 1: Identify Hazards
(H315, H319, H335)

Step 2: Assess Exposure Potential
(Weighing, Transferring, Spills)

Analyze the 'What'

Step 3: Implement Control Measures
(Fume Hood, PPE, SOPs)

Mitigate the 'How'

Step 4: Review and Refine
(Post-Experiment Debrief, Incident Analysis)

Ensure Effectiveness

Continuous Improvement

Click to download full resolution via product page

Caption: Proactive Risk Assessment Workflow.

Engineering and Administrative Controls: The First
Line of Defense
Before relying on personal protective equipment, the laboratory environment itself must be

engineered for safety. This follows the established hierarchy of controls, prioritizing the removal

or control of hazards at the source.

Primary Engineering Control - Chemical Fume Hood: All handling of 3-Amino-6-
methylpyridazine solid, especially weighing and transferring, must be performed inside a

certified chemical fume hood.[6][7] This is non-negotiable. The hood's constant airflow

captures and exhausts fine dust, preventing respiratory exposure.

Secondary Engineering Controls: The laboratory must be equipped with easily accessible

and fully functional emergency eyewash stations and safety showers.[8] This ensures
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immediate decontamination in the event of accidental contact.

Administrative Controls:

Designated Areas: Clearly mark areas where 3-Amino-6-methylpyridazine is stored and

handled.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this compound.

Training: Ensure all personnel are trained on the specific hazards and handling

procedures outlined in this guide and the material's Safety Data Sheet (SDS).

Workplace Hygiene: Strictly prohibit eating, drinking, and smoking in the laboratory to

prevent accidental ingestion.[8][9]

Standard Operating Protocol: Safe Handling and
Use
This section provides a step-by-step methodology for the safe handling of 3-Amino-6-
methylpyridazine.

Required Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. It must be selected carefully

and worn correctly at all times.
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Protection Type Specification and Usage Notes

Eye and Face

Chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards. A face shield

should be worn over goggles during splash-

prone operations.[8]

Hand

Chemical-resistant nitrile or neoprene gloves.

Inspect for tears or degradation before each

use. Use proper glove removal technique to

avoid skin contact and dispose of contaminated

gloves as hazardous waste.[6][10]

Body
A flame-resistant laboratory coat, long pants,

and closed-toe shoes are mandatory.[6]

Respiratory

A NIOSH-approved respirator may be required

for large-scale operations or in case of

ventilation failure. Use should be based on a

formal risk assessment.[8]

Step-by-Step Handling Procedure
Preparation:

Verify the chemical fume hood has a current certification and is functioning correctly.

Don all required PPE as specified in Table 4.1.

Prepare the work surface within the fume hood by covering it with absorbent, disposable

bench paper.

Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents) inside the

hood.

Weighing and Transfer:

Retrieve the stock container of 3-Amino-6-methylpyridazine and place it inside the fume

hood.
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Open the container slowly to avoid creating airborne dust.

Use a clean spatula to carefully transfer the desired amount of the solid onto a weigh boat

on a tared balance. Perform this action deep within the hood to maximize fume capture.

Close the stock container tightly immediately after use.

Use in Reactions:

Carefully add the weighed solid to the reaction vessel. If dissolving, add the solvent to the

solid slowly to minimize splashing.

Ensure all manipulations of the open reaction vessel occur within the fume hood.

Post-Handling Decontamination:

Wipe down the spatula and any contaminated surfaces within the fume hood with a damp

cloth or towel, being careful not to generate dust. Dispose of cleaning materials as

hazardous waste.

Remove gloves using the proper technique and dispose of them.

Wash hands thoroughly with soap and water after exiting the laboratory.[3]

Emergency Procedures
Preparedness is key to mitigating the consequences of an accident. All personnel must be

familiar with these procedures.

First-Aid Measures
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Exposure Route Immediate Action Required

Inhalation

Move the affected person to fresh air and keep

them comfortable for breathing. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water. If skin irritation occurs, seek medical

advice.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Call a Poison

Control Center or doctor immediately.[3]

Accidental Release (Spill) Response
For a minor solid spill (<5g) within a fume hood:
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ALERT
Alert personnel in the immediate area.

CONTAIN
Ensure spill is contained within the fume hood.

CLEAN UP
Carefully sweep up solid material. Avoid creating dust. Place in a labeled, sealed container.

DECONTAMINATE
Wipe the spill area with a suitable solvent (e.g., isopropanol) followed by soap and water.

DISPOSE
Dispose of all contaminated materials (powder, gloves, wipes) as hazardous chemical waste.

Click to download full resolution via product page

Caption: Minor Spill Response Workflow.

For larger spills, or any spill outside of a fume hood, evacuate the area, restrict access, and

contact your institution's Environmental Health & Safety (EHS) department immediately.[9]

Fire Response
Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.[3]

Hazards from Combustion: The compound is not highly flammable, but containers may burn.

[9] Thermal decomposition can release toxic and corrosive fumes, including nitrogen oxides

(NOx) and carbon monoxide (CO).[8]

Firefighter Protection: Responders must wear a self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing.[3][8]
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Waste Management and Disposal
Proper disposal is a critical step in the chemical lifecycle, essential for environmental protection

and regulatory compliance.

Principle of Segregation: Never dispose of 3-Amino-6-methylpyridazine or its waste down

the drain or in regular trash.[9][11]

Waste Collection:

Collect all solid waste, including contaminated PPE and cleaning materials, in a dedicated,

clearly labeled, and sealable hazardous waste container.

Collect solutions containing the compound in a separate, compatible, and labeled liquid

hazardous waste container.

Final Disposal:

Waste must be disposed of through a licensed professional waste disposal service.[12]

The recommended method of disposal is controlled incineration in a facility equipped with

an afterburner and flue gas scrubber to neutralize hazardous decomposition products.[8]

[11]

Conclusion
3-Amino-6-methylpyridazine is a compound with significant utility in modern chemical

research. Its safe use is entirely achievable through a combination of robust engineering

controls, diligent administrative oversight, correct use of PPE, and strict adherence to

established protocols. By understanding the "why" behind each safety measure—from its

irritant properties to its disposal requirements—researchers can create a self-validating system

of safety that protects themselves, their colleagues, and their work. This guide serves as a

technical framework; it must be supplemented by site-specific risk assessments and a

continuous commitment to a culture of safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b091928?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR14965_msds.pdf
https://www.chemicalbook.com/msds/3-amino-6-methoxypyridazine.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Hexahydropyridazine_A_Guide_for_Laboratory_Professionals.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H56-1-2N.pdf
https://www.chemicalbook.com/msds/3-amino-6-methoxypyridazine.pdf
https://www.benchchem.com/product/b091928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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